Cas no 20039-30-9 (Benzenamine,2-chloro-3,4-dinitro-)

• Product Name: Benzenamine,2-chloro-3,4-dinitro-
• CAS No: 20039-30-9
• MF: C₆H₄ClN₃O₄
• MW: 217.566659927368
• CID: 286940
• Update Time: 2024-01-27

Benzenamine,2-chloro-3,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-3,4-dinitro-
• Aniline,2-chloro-3,4-dinitro- (8CI)
• Benzenamine, 2-chloro-3,4-dinitro-

• Inchi： 1S/C6H4ClN3O4/c7-5-3(8)1-2-4(9(11)12)6(5)10(13)14/h1-2H,8H2
• InChI Key： UBLVCEQRBYXFCH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C([N+]([O-])=O)C([N+]([O-])=O)=C1Cl

Computed Properties

• Exact Mass: 216.98912

Experimental Properties

• Density: 1.708±0.06 g/cm3(Predicted)
• Boiling Point: 456.8±40.0 °C(Predicted)
• PSA: 112.3
• pka: -1.68±0.10(Predicted)